![molecular formula C14H15NO6S3 B2479585 Dimethyl 3-methyl-5-{[(2-thienylmethyl)amino]sulfonyl}-2,4-thiophenedicarboxylate CAS No. 612045-17-7](/img/structure/B2479585.png)
Dimethyl 3-methyl-5-{[(2-thienylmethyl)amino]sulfonyl}-2,4-thiophenedicarboxylate
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Description
Dimethyl 3-methyl-5-{[(2-thienylmethyl)amino]sulfonyl}-2,4-thiophenedicarboxylate is a useful research compound. Its molecular formula is C14H15NO6S3 and its molecular weight is 389.46. The purity is usually 95%.
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Scientific Research Applications
Scientific Applications of Related Compounds
Solvent and Neuroprotective Properties of Dimethyl Sulfoxide (DMSO) Dimethyl sulfoxide (DMSO) is widely used in neuroscience research as a solvent for pharmacological agents. It has been found to inhibit glutamate responses in hippocampal neurons and protect against excitotoxic death, suggesting potential use in treating neurodegenerative conditions related to excitotoxicity (Chengbiao Lu & M. Mattson, 2001).
Antimicrobial Activity of Sulfonamide Derivatives Novel sulfonamide derivatives have displayed interesting antimicrobial activity against a range of Gram-positive, Gram-negative bacteria, and fungi. These findings highlight the potential of sulfonamide-based compounds in developing new antimicrobial agents (M. Ghorab et al., 2017).
Organic Synthesis and Chemical Transformations
- The synthesis and properties of thiophene derivatives have been extensively studied, showcasing their potential in organic chemistry for creating complex molecules. This includes the development of novel synthetic routes and understanding reaction mechanisms (J. Nakayama et al., 1990).
- Dimethyl sulfoxide (DMSO) has also been utilized as a synthon in organic chemistry, acting as a building block for various synthetic transformations. This review highlights the versatility of DMSO in methylthiomethylation, methylation, and as a synthon for 'S–C' functionalities, among other roles (Ebenezer Jones-Mensah et al., 2016).
properties
IUPAC Name |
dimethyl 3-methyl-5-(thiophen-2-ylmethylsulfamoyl)thiophene-2,4-dicarboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15NO6S3/c1-8-10(12(16)20-2)14(23-11(8)13(17)21-3)24(18,19)15-7-9-5-4-6-22-9/h4-6,15H,7H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JALHHOFYZKJSMU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=C1C(=O)OC)S(=O)(=O)NCC2=CC=CS2)C(=O)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15NO6S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Dimethyl 3-methyl-5-{[(2-thienylmethyl)amino]sulfonyl}-2,4-thiophenedicarboxylate |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.